3-(3-chloropropyl)-2-fluoro-4-iodopyridine
Overview
Description
The compound “3-(3-chloropropyl)-2-fluoro-4-iodopyridine” is likely a halogenated pyridine derivative. Pyridines are aromatic six-membered rings with one nitrogen atom, and halogens (chlorine, fluorine, iodine) are often used in organic chemistry to modify the properties of organic compounds .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyridine ring with halogen atoms (chlorine, fluorine, iodine) attached to the carbon atoms. The numbering (2-fluoro, 3-chloropropyl, 4-iodo) indicates the positions of these substituents on the pyridine ring .Chemical Reactions Analysis
Halogenated pyridines can undergo a variety of chemical reactions. For example, the chlorine atom in the chloropropyl group could potentially be displaced in a nucleophilic substitution reaction . The pyridine ring could also participate in electrophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its molecular structure. For example, the presence of halogens might make the compound relatively polar, affecting its solubility in different solvents .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “3-(3-chloropropyl)-2-fluoro-4-iodopyridine” would depend on its potential applications. For instance, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its pharmacokinetics, and conducting clinical trials .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-chloropropyl)-2-fluoro-4-iodopyridine involves the introduction of a chloropropyl group onto a pyridine ring, followed by the introduction of a fluorine and iodine atom onto the pyridine ring.", "Starting Materials": [ "2-chloro-3-picoline", "3-chloropropanol", "potassium carbonate", "potassium iodide", "tetrahydrofuran", "hydrogen fluoride" ], "Reaction": [ "2-chloro-3-picoline is reacted with 3-chloropropanol and potassium carbonate in tetrahydrofuran to form 3-(3-chloropropyl)pyridine.", "3-(3-chloropropyl)pyridine is reacted with potassium iodide and hydrogen fluoride to form 3-(3-chloropropyl)-2-fluoropyridine.", "3-(3-chloropropyl)-2-fluoropyridine is reacted with iodine and potassium carbonate in tetrahydrofuran to form 3-(3-chloropropyl)-2-fluoro-4-iodopyridine." ] } | |
CAS No. |
945600-05-5 |
Molecular Formula |
C8H8ClFIN |
Molecular Weight |
299.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
